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Compound of Interest
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Cat. No.: B7800403 Get Quote

Introduction

Astrophloxine, a vibrant reddish dye, has garnered significant interest within the scientific

community for its potential applications in various fields, including textile dyeing and as a

biological stain. This technical guide provides a comprehensive overview of the discovery,

synthesis, and photophysical properties of Astrophloxine, with a focus on its experimental

protocols and quantitative data. While the name "Astrophloxine" is not widely indexed in

scientific literature, it is often associated with the phloxine family of dyes, particularly Astra

Phloxine and Phloxine B. This document will primarily focus on the characteristics of these

closely related and well-documented dyes as a proxy for understanding Astrophloxine.

Astra Phloxine is categorized as a basic dye, recognized for its brilliant fluorescence and

excellent light and wash fastness.[1] It exists as a salt of a colored organic base containing

amino and imino groups, typically combined with a colorless acid like hydrochloric or sulfuric

acid.[1] Phloxine B, a xanthene dye and a derivative of fluorescein, is particularly valued in

biological applications for its ability to differentiate between living and dead cells.[2]

Physicochemical Properties of Astra Phloxine
The general physical and chemical properties of Astra Phloxine are summarized below,

providing a baseline for its characterization and application.
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Property Value Reference

Appearance Reddish Powder [1]

Dye Type Basic Dye [1]

Transparency
Clear Transparent Liquid (in

soln.)
[1]

Strength 100% [1]

pH (1% Solution) 2.0 - 2.5 [1]

Heat Stability 120 °C [1]

Solubility in Water 20 g/L [1]

Insoluble Matter ≤ 0.5% [1]

Solvents Acetic Acid, Water, HCl [1]

Synthesis of Related Azo Dyes: A General Protocol
While a specific synthesis protocol for "Astrophloxine" is not readily available, the synthesis of

similar azo dyes generally follows a well-established diazotization-coupling procedure. The

following provides a generalized methodology based on the synthesis of other reactive azo

dyes.

Experimental Workflow for Azo Dye Synthesis
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Step 1: Diazotization

Step 2: Coupling Reaction

Step 3: Isolation and Purification

Aromatic Amine

Diazonium Salt Formation (0-5°C)

Sodium Nitrite & Hydrochloric Acid

Azo Dye Formation

Coupling Agent (e.g., Naphthol derivative)

Salting Out

Filtration

Drying

Purified Azo Dye
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Live Cell

Dead Cell

Intact Cell Membrane Dye ExclusionBlocks EntryPhloxine B Dye

Compromised Cell Membrane Dye Entry & StainingAllows EntryPhloxine B Dye

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b7800403?utm_src=pdf-body-img
https://www.benchchem.com/product/b7800403?utm_src=pdf-custom-synthesis
http://www.surajdyechem.com/assets/pdf/Astra_Phloxine_CRUDE.pdf
https://hridhanchem.com/phloxine-b-acid-red-92/
https://www.benchchem.com/product/b7800403#discovery-and-synthesis-of-astrophloxine-dye
https://www.benchchem.com/product/b7800403#discovery-and-synthesis-of-astrophloxine-dye
https://www.benchchem.com/product/b7800403#discovery-and-synthesis-of-astrophloxine-dye
https://www.benchchem.com/product/b7800403#discovery-and-synthesis-of-astrophloxine-dye
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7800403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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